Cas no 89640-79-9 (5-Amino-2-hydroxypyridine-3-carboxylic acid)

• Product Name: 5-Amino-2-hydroxypyridine-3-carboxylic acid
• CAS No: 89640-79-9
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD17168425
• CID: 1026574
• PubChem ID: 22164276
• Update Time: 2025-11-01

5-Amino-2-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-amino-2-oxo-1H-pyridine-3-carboxylic acid
• 5-Amino-2-hydroxy-nicotinsaeure
• SCHEMBL10414487
• MFCD17168425
• SB53239
• BS-23887
• CS-0212408
• 5-Amino-2-hydroxypyridine-3-carboxylic acid
• 5-Amino-2-hydroxynicotinic acid
• EN300-303525
• DTXSID20623073
• 89640-79-9
• DB-349838

• MDL： MFCD17168425
• Inchi： 1S/C6H6N2O3/c7-3-1-4(6(10)11)5(9)8-2-3/h1-2H,7H2,(H,8,9)(H,10,11)
• InChI Key： QMJIMNGWYFBQKB-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(=CN1)N

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 96.44000
• LogP: 0.64880

Additional information on 5-Amino-2-hydroxypyridine-3-carboxylic acid

5-Amino-2-hydroxypyridine-3-carboxylic acid (CAS No. 89640-79-9): A Comprehensive Overview

5-Amino-2-hydroxypyridine-3-carboxylic acid (CAS No. 89640-79-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AHPCA, is characterized by its unique structural features, which include an amino group, a hydroxyl group, and a carboxylic acid moiety attached to a pyridine ring. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The molecular formula of 5-Amino-2-hydroxypyridine-3-carboxylic acid is C₇H₇N₂O₃, and it has a molecular weight of approximately 167.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 2-hydroxypyridine with an appropriate amine and carboxylic acid precursor. The resulting product can be further purified using techniques such as recrystallization or chromatography to ensure high purity for subsequent applications.

In recent years, 5-Amino-2-hydroxypyridine-3-carboxylic acid has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, it has been investigated for its anti-inflammatory and anti-cancer activities, making it a promising candidate for the development of novel pharmaceuticals.

The antioxidant properties of 5-Amino-2-hydroxypyridine-3-carboxylic acid are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Free radicals are highly reactive molecules that can cause cellular damage, leading to various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. By neutralizing these harmful species, AHPCA can potentially mitigate the progression of these diseases and improve overall health outcomes.

In the context of anti-inflammatory activity, 5-Amino-2-hydroxypyridine-3-carboxylic acid has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the inflammatory response and are often elevated in chronic inflammatory conditions such as arthritis and inflammatory bowel disease. By reducing their levels, AHPCA can help alleviate inflammation and associated symptoms.

The anti-cancer potential of 5-Amino-2-hydroxypyridine-3-carboxylic acid has also been explored in several preclinical studies. Research has demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for the development of targeted cancer therapies. Furthermore, AHPCA has been shown to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors, thereby limiting tumor growth and metastasis.

Beyond its therapeutic applications, 5-Amino-2-hydroxypyridine-3-carboxylic acid has also found use in other areas of chemistry and materials science. For instance, it can serve as a building block for the synthesis of more complex molecules with specific functionalities. Its unique structural features make it an ideal candidate for the development of novel materials with enhanced properties, such as improved stability or enhanced catalytic activity.

In conclusion, 5-Amino-2-hydroxypyridine-3-carboxylic acid (CAS No. 89640-79-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups endows it with diverse chemical reactivity and biological activities, making it a valuable asset in the pursuit of innovative solutions to pressing health challenges. Ongoing research continues to uncover new insights into the properties and applications of this intriguing compound, paving the way for future advancements in various scientific fields.